4-[(3aR,4S,9bS)-6-Ethoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinolin-4-yl]benzoic Acid
4-[(3aR,4S,9bS)-6-Ethoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinolin-4-yl]benzoic Acid
Brand Name:
Vulcanchem
CAS No.:
956189-58-5
VCID:
VC0113353
InChI:
InChI=1S/C21H21NO3/c1-2-25-18-8-4-7-17-15-5-3-6-16(15)19(22-20(17)18)13-9-11-14(12-10-13)21(23)24/h3-5,7-12,15-16,19,22H,2,6H2,1H3,(H,23,24)/t15-,16+,19+/m0/s1
SMILES:
CCOC1=CC=CC2=C1NC(C3C2C=CC3)C4=CC=C(C=C4)C(=O)O
Molecular Formula:
C21H21NO3
Molecular Weight:
335.4 g/mol
4-[(3aR,4S,9bS)-6-Ethoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinolin-4-yl]benzoic Acid
CAS No.: 956189-58-5
Reference Standards
VCID: VC0113353
Molecular Formula: C21H21NO3
Molecular Weight: 335.4 g/mol
![4-[(3aR,4S,9bS)-6-Ethoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinolin-4-yl]benzoic Acid - 956189-58-5](/images/no_structure.jpg)
| CAS No. | 956189-58-5 |
|---|---|
| Product Name | 4-[(3aR,4S,9bS)-6-Ethoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinolin-4-yl]benzoic Acid |
| Molecular Formula | C21H21NO3 |
| Molecular Weight | 335.4 g/mol |
| IUPAC Name | 4-[(3aR,4S,9bS)-6-ethoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl]benzoic acid |
| Standard InChI | InChI=1S/C21H21NO3/c1-2-25-18-8-4-7-17-15-5-3-6-16(15)19(22-20(17)18)13-9-11-14(12-10-13)21(23)24/h3-5,7-12,15-16,19,22H,2,6H2,1H3,(H,23,24)/t15-,16+,19+/m0/s1 |
| Standard InChIKey | QWJMABCFVYELBB-FRQCXROJSA-N |
| Isomeric SMILES | CCOC1=CC=CC2=C1N[C@@H]([C@H]3[C@@H]2C=CC3)C4=CC=C(C=C4)C(=O)O |
| SMILES | CCOC1=CC=CC2=C1NC(C3C2C=CC3)C4=CC=C(C=C4)C(=O)O |
| Canonical SMILES | CCOC1=CC=CC2=C1NC(C3C2C=CC3)C4=CC=C(C=C4)C(=O)O |
| PubChem Compound | 11879168 |
| Last Modified | Nov 12 2021 |
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